3-(Chlorosulfonyl)-5-fluoro-2-methylbenzoic acid

• Molecular Formula: C8H6ClFO4S
• Molecular Weight: 252.65 g/mol
• SMILES: CC1=C(C=C(C=C1S(=O)(=O)Cl)F)C(=O)O
• InChI: InChI=1S/C8H6ClFO4S/c1-4-6(8(11)12)2-5(10)3-7(4)15(9,13)14/h2-3H,1H3,(H,11,12)
• InChIKey: SYQWEIHPRPCSKO-UHFFFAOYSA-N

3-(Chlorosulfonyl)-5-fluoro-2-methylbenzoic acid Overview

3-(Chlorosulfonyl)-5-fluoro-2-methylbenzoic acid (CAS 1341488-61-6) is a halogenated and sulfonated benzoic acid derivative with the molecular formula C8H6ClFO4S and a molecular weight of 252.65 g/mol . The compound features a carboxylic acid group at position 1, a methyl group at position 2, a chlorosulfonyl (-SO2Cl) group at position 3, and a fluorine atom at position 5 on the benzene ring . This specific substitution pattern imparts distinct physicochemical properties, including a predicted density of 1.587±0.06 g/cm³ and a predicted boiling point of 395.6±42.0 °C . The compound serves primarily as a reactive intermediate in organic synthesis, leveraging the electrophilic chlorosulfonyl group for nucleophilic substitution reactions and the carboxylic acid moiety for further derivatization .

1

Regiochemically defined electrophilic intermediate for sulfonamide/amide synthesis.

2

Bifunctional handle: Cl-SO₂– for nucleophilic substitution, –COOH for further derivatization.

3

2‑CH₃ / 5‑F substitution pattern modulates steric and electronic profile in downstream SAR.

3-(Chlorosulfonyl)-5-fluoro-2-methylbenzoic acid: Substitution Specificity

Substituting 3-(chlorosulfonyl)-5-fluoro-2-methylbenzoic acid with a generic chlorosulfonyl benzoic acid derivative is not feasible due to the precise regiochemical arrangement of its substituents, which dictates its reactivity, downstream synthetic utility, and the properties of the final compounds. The simultaneous presence of a methyl group at the 2-position, a fluorine atom at the 5-position, and a chlorosulfonyl group at the 3-position creates a unique electronic and steric environment on the aromatic ring. This specific substitution pattern influences the regioselectivity of subsequent reactions (e.g., nucleophilic aromatic substitution or metal-catalyzed couplings) and modulates the physicochemical properties (e.g., lipophilicity, metabolic stability) of derived sulfonamides or other target molecules . Analogs lacking the 2-methyl group (e.g., 3-(chlorosulfonyl)-5-fluorobenzoic acid ) or possessing a different halogen substitution pattern (e.g., 3-(chlorosulfonyl)-2-fluoro-5-methylbenzoic acid, CAS 1423028-95-8 ) present distinct steric and electronic profiles, leading to divergent reaction outcomes and product characteristics. Therefore, the specific positional isomerism is critical for achieving the desired molecular architecture in medicinal chemistry and agrochemical research programs.

3-(chlorosulfonyl)-5-fluoro-2-methylbenzoic acid3-(chlorosulfonyl)benzoic acid (no 2‑CH₃, no 5‑F)

Loss of methyl and fluorine alters lipophilicity and electronic profile, may shift reactivity and final compound properties.

2‑CH₃, 3‑SO₂Cl, 5‑F isomer2‑F, 3‑SO₂Cl, 5‑CH₃ regioisomer (CAS 1423028-95-8)

Different atomic connectivity changes reaction regioselectivity; downstream product regioisomer may not replicate intended architecture.

3‑SO₂Cl, 5‑F, 2‑CH₃ pattern5‑(chlorosulfonyl)-2-fluorobenzoic acid (no 2‑CH₃)

Lower lipophilicity and altered steric hindrance may impact coupling efficiency and membrane-interaction studies.

3-(Chlorosulfonyl)-5-fluoro-2-methylbenzoic acid: Comparative Data

Regioisomeric Purity: Comparison with 2-Fluoro-5-methyl Isomer

The target compound, 3-(chlorosulfonyl)-5-fluoro-2-methylbenzoic acid (CAS 1341488-61-6), possesses a specific regioisomeric substitution pattern that is critical for synthetic applications. A closely related regioisomer, 3-(chlorosulfonyl)-2-fluoro-5-methylbenzoic acid (CAS 1423028-95-8), has identical molecular weight (252.65 g/mol) and formula (C8H6ClFO4S) but differs in the relative positions of the methyl and fluorine substituents . This difference in atomic connectivity leads to distinct chemical environments and reactivity. While both are commercially available with a typical purity specification of 95% , the selection of the correct isomer is paramount for achieving the intended regiochemistry in downstream products such as sulfonamides or other coupled adducts. No quantitative reactivity data comparing these two specific isomers was found in the searched literature, highlighting the reliance on structural precision as the primary differentiator.

Regioisomeric Identity

Data to verify

Target: 2‑CH₃, 3‑SO₂Cl, 5‑F
Regioisomer: 2‑F, 3‑SO₂Cl, 5‑CH₃

Regiochemistry defines synthetic fidelity

No comparative reactivity data available; same MW/formula

Evidence Dimension	Regioisomeric Purity / Structural Identity
Target Compound Data	CAS 1341488-61-6; substitution: 2-CH3, 3-SO2Cl, 5-F
Comparator Or Baseline	3-(chlorosulfonyl)-2-fluoro-5-methylbenzoic acid (CAS 1423028-95-8); substitution: 2-F, 3-SO2Cl, 5-CH3
Quantified Difference	Different regioisomer; same MW (252.65 g/mol) and formula (C8H6ClFO4S)
Conditions	Structural comparison based on CAS registry and IUPAC nomenclature

Why This Matters

Ensuring procurement of the correct regioisomer (CAS 1341488-61-6) is essential to maintain synthetic route fidelity and avoid generating an unintended isomer of the final target molecule.

Predicted Physicochemical Properties vs. Unsubstituted Analog

The introduction of a methyl and a fluorine substituent significantly alters the predicted physicochemical properties of the chlorosulfonyl benzoic acid core. 3-(Chlorosulfonyl)-5-fluoro-2-methylbenzoic acid exhibits a predicted density of 1.587±0.06 g/cm³ and a predicted boiling point of 395.6±42.0 °C . In contrast, the unsubstituted 3-chlorosulfonylbenzoic acid (CAS 4025-23-8) has a reported melting point of 145-149 °C and a molecular weight of 220.63 g/mol [1]. The target compound's higher molecular weight (252.65 g/mol) and predicted boiling point, along with the absence of a defined melting point in available data, reflect the influence of the 2-methyl and 5-fluoro substituents on intermolecular forces and physical state. These property differences have direct implications for handling, purification (e.g., distillation vs. crystallization), and formulation in subsequent synthetic steps.

Physicochemical Profile

Class-level inference

Density ~1.587 g/cm³ (pred.)
Boiling Pt ~395.6 °C (pred.)
vs unsubstituted analog m.p. 145–149 °C

Substitution alters physical handling

Predicted values; experimental data limited

Evidence Dimension	Predicted Density and Boiling Point
Target Compound Data	Density: 1.587±0.06 g/cm³ (Predicted); Boiling Point: 395.6±42.0 °C (Predicted)
Comparator Or Baseline	3-chlorosulfonylbenzoic acid (CAS 4025-23-8): Melting Point: 145-149 °C; MW: 220.63 g/mol [1]
Quantified Difference	Density and boiling point data not directly comparable due to different physical states at standard conditions; however, the target compound's higher molecular weight (+32.02 g/mol) and lack of a sharp melting point suggest altered intermolecular interactions.
Conditions	Predicted values from Advanced Chemistry Development (ACD/Labs) Software vs. experimental melting point data [1]

Why This Matters

Understanding these property differences is crucial for developing appropriate synthetic and purification protocols, ensuring safe handling, and predicting the compound's behavior in reaction media.

• [1] PubChem. 3-(Chlorosulfonyl)benzoic acid. CAS 4025-23-8. View Source

Lipophilicity: 2-Methyl Effect vs. Non-Methyl Analog

Lipophilicity, often expressed as the partition coefficient (LogP), is a critical parameter influencing membrane permeability, solubility, and metabolic stability in drug discovery. The target compound, 3-(chlorosulfonyl)-5-fluoro-2-methylbenzoic acid, has a calculated LogP of 2.23 . This value can be compared to the structurally related 5-(chlorosulfonyl)-2-fluorobenzoic acid (CAS 37098-75-2), which lacks the 2-methyl group and has a predicted LogP of approximately 1.75 . The presence of the 2-methyl group in the target compound increases the calculated LogP by approximately 0.48 units, indicating a higher lipophilicity. This difference suggests that derivatives synthesized from the target compound may exhibit enhanced membrane permeability but potentially reduced aqueous solubility compared to those derived from the non-methylated analog.

Lipophilicity Modulation

Reported

Target LogP 2.23
Non-methyl analog LogP ~1.75
Δ ≈ +0.48

2‑Methyl increases lipophilicity

Calculated values; method may differ between sources

Evidence Dimension	Calculated Partition Coefficient (LogP)
Target Compound Data	LogP = 2.23
Comparator Or Baseline	5-(chlorosulfonyl)-2-fluorobenzoic acid (CAS 37098-75-2): Predicted LogP ~1.75
Quantified Difference	ΔLogP ≈ +0.48 (more lipophilic)
Conditions	Calculated LogP values; method of calculation may differ between sources.

Why This Matters

The enhanced lipophilicity conferred by the 2-methyl group can be a strategic advantage in designing compounds intended to cross biological membranes, potentially improving oral bioavailability or CNS penetration.

3-(Chlorosulfonyl)-5-fluoro-2-methylbenzoic acid Applications

Sulfonamide Library Synthesis

The primary utility of 3-(chlorosulfonyl)-5-fluoro-2-methylbenzoic acid lies in its role as an electrophilic building block for generating sulfonamide derivatives. The reactive chlorosulfonyl group readily undergoes nucleophilic substitution with a wide range of amines, enabling the rapid synthesis of structurally diverse sulfonamide libraries . The presence of the 5-fluoro and 2-methyl substituents on the aromatic ring is carried through to the final sulfonamide product, providing a specific substitution pattern that can be exploited to probe structure-activity relationships (SAR) in medicinal chemistry programs. The carboxylic acid moiety offers a secondary handle for further derivatization, such as amide bond formation or esterification, expanding the accessible chemical space. This bifunctional nature makes it a valuable intermediate for constructing complex molecules with potential biological activity, particularly in areas where fluorinated aromatics and sulfonamides are privileged scaffolds, such as in the development of kinase inhibitors or antibacterial agents .

Agrochemical Intermediate Synthesis

Fluorinated aromatic sulfonyl chlorides are established intermediates in the synthesis of modern agrochemicals, including certain sulfonylurea herbicides and fungicides. The specific substitution pattern of 3-(chlorosulfonyl)-5-fluoro-2-methylbenzoic acid, with its 5-fluoro and 2-methyl groups, can be strategically employed to introduce a tailored aryl sulfonamide moiety into a bioactive molecule. The combination of a fluorine atom (often enhancing metabolic stability and bioavailability) and a methyl group (modulating lipophilicity, as shown by its LogP of 2.23 ) can be critical for optimizing the potency, selectivity, and environmental fate of agrochemical candidates. Its use as a building block allows researchers to fine-tune the physicochemical properties of lead compounds to meet the stringent requirements of modern crop protection agents.

Functional Materials & Specialty Polymers

Beyond small molecule pharmaceuticals and agrochemicals, bifunctional compounds like 3-(chlorosulfonyl)-5-fluoro-2-methylbenzoic acid find application in materials science. The carboxylic acid group can be used to anchor the molecule to polymer backbones or surfaces via ester or amide linkages. The sulfonyl chloride group can then be used to introduce various functionalities, such as sulfonate groups for ionic conductivity or sulfonamide groups for metal chelation. This orthogonal reactivity allows for the post-polymerization modification of materials or the creation of novel monomers with tailored properties. The presence of the fluorine atom can impart desirable characteristics like increased hydrophobicity, chemical resistance, and thermal stability to the final polymeric material.

Application

Selection Property

Validation Focus

Sulfonamide diversification studies

Bifunctional handle (Cl‑SO₂– and –COOH)

Regioisomeric purity and amine coupling scope

Agrochemical lead optimization

Fluorine/methyl substitution effect

Bioactivity and environmental fate profiling

Polymer functionalization studies

Orthogonal reactivity (COOH anchor, SO₂Cl modification)

Post-polymerization modification efficiency